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Compound of Interest

Compound Name: Titanium(4+) decan-1-olate
CAS No.: 83877-93-4
Cat. No.: B12649437
Get Quote
. J

Application Note & Protocol: Controlled Hydrolysis of Titanium(lV) Decan-1-olate

Executive Summary & Scientific Rationale

Titanium(lV) decan-1-olate (

), often referred to as titanium decoxide, represents a specialized class of long-chain metal
alkoxides. Unlike the ubiquitous titanium isopropoxide (TTIP) or titanium butoxide (TBOT), the
decan-1-olate precursor exhibits distinct physicochemical properties governed by the steric
bulk and hydrophobicity of the decyl chains.

Why use Titanium(lV) Decan-1-olate?
» Kinetic Control: The bulky

chains provide significant steric hindrance, naturally slowing the hydrolysis rate compared to

alkoxides. This allows for the synthesis of highly crystalline nanoparticles without aggressive
chemical moderators.
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» Solubility Profile: Its high solubility in non-polar solvents (e.g., toluene, hexane) makes it an
ideal precursor for synthesizing hydrophobic TiO2 nanocrystals or for integration into lipid-
based drug delivery systems (LNP) where polar alcohols are disruptive.

o High-Purity Oxide Formation: The hydrolysis byproduct is 1-decanol, a high-boiling alcohol (

). While difficult to remove by simple evaporation, its presence can act as a surfactant during
the "aging" phase, preventing particle agglomeration.

This guide details the controlled hydrolysis of this precursor, specifically tailored for
pharmaceutical applications where particle size uniformity and surface purity are paramount.

Mechanism of Action: Steric-Controlled Hydrolysis

The transformation from alkoxide to metal oxide follows the general Sol-Gel mechanism:
Hydrolysis followed by Condensation.

 To cite this document: BenchChem. [Controlled hydrolysis methods for titanium(4+) decan-1-
olate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-
titanium-4-decan-1-olate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-titanium-4-decan-1-olate
https://www.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-titanium-4-decan-1-olate
https://www.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-titanium-4-decan-1-olate
https://www.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-titanium-4-decan-1-olate
https://www.benchchem.com/product/b12649437?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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